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Compound of Interest

Compound Name: 2-(Bromomethyl)thiophene

Cat. No.: B1339593

Essential Safety and Handling Guide for 2-
(Bromomethyl)thiophene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Bromomethyl)thiophene in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this chemical.

Chemical Identifier:

Name: 2-(Bromomethyl)thiophene

Synonyms: 2-Thenyl bromide

CAS Number: 45438-73-1

Molecular Formula: C5H5BrS

Hazard Summary: 2-(Bromomethyl)thiophene is a hazardous chemical that requires careful
handling. It is harmful if swallowed, causes severe skin burns and eye damage, and may cause
respiratory irritation.[1] It is also classified as a lachrymator, a substance that irritates the eyes
and causes tears.[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-

(Bromomethyl)thiophene to minimize exposure and ensure personal safety.

PPE Category Specification Standard Reference

Chemical safety goggles or
Eye and Face Protection safety glasses. A face shieldis 29 CFR 1910.133

also required.

_ Chemical-resistant protective
Hand Protection 29 CFR 1910.138
gloves.

Wear suitable protective
Skin and Body Protection clothing to prevent skin -

contact.

In case of inadequate
ventilation, wear respiratory
protection. A NIOSH/MSHA or

) ) European Standard EN 149

Respiratory Protection ) ) 29 CFR 1910.134

approved respirator is
recommended if exposure
limits are exceeded or irritation

is experienced.[2][3]

) Safety shoes are
Foot Protection 29 CFR 1910.136
recommended.

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ensure that an emergency eye wash fountain and safety shower are immediately accessible
in the vicinity of the handling area.[1][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]
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» Keep the chemical away from heat, sparks, and open flames.[1][2]
2. Handling Procedure:

e Do not breathe fumes, mist, spray, or vapors.[1]

e Avoid all contact with skin and eyes.[1]

» Wear the mandatory personal protective equipment at all times.

e When using the product, do not eat, drink, or smoke.[1]

e Wash hands and any exposed skin thoroughly after handling.[1][2]
3. Storage:

e Store in a dry, well-ventilated area.[1]

o Keep the container tightly closed when not in use.[1]

e The substance is moisture-sensitive; store under an inert gas.[1]

o Store in a refrigerator at 2 - 8 °C in an explosion-proof refrigerator.[1]
o Store locked up.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
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Emergency Scenario

First Aid and Response Measures

If Swallowed

Do NOT induce vomiting. Rinse mouth with
water. Immediately call a POISON CENTER or
doctor/physician.[1]

If on Skin (or hair)

Take off immediately all contaminated clothing.
Rinse skin with water or shower for at least 15
minutes. Seek immediate medical attention.[1]

[2] Wash contaminated clothing before reuse.[1]

If Inhaled

Remove the person to fresh air and keep them
comfortable for breathing.[1] If not breathing,
give artificial respiration.[4] Seek immediate

medical attention.

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.[1]
[2] Immediately call a POISON CENTER or
doctor/physician.[1]

Fire

Use alcohol-resistant foam, carbon dioxide, dry
powder, or water spray to extinguish.[1] Thermal
decomposition can generate toxic gases such
as carbon oxides, hydrogen bromide, and sulfur
oxides.[1] Wear gas-tight chemically protective
clothing in combination with a self-contained

breathing apparatus.[1]

Accidental Release

Evacuate unnecessary personnel.[1] Ensure
adequate ventilation.[1] Stop the leak if it is safe
to do so. Absorb large spills with a pump or
vacuum and small spills with a dry chemical
absorbent.[1] Use spark-proof tools and
explosion-proof equipment.[2] Collect spilled

material into a suitable container for disposal.[1]

Disposal Plan
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e Dispose of contents and container to an approved waste disposal plant.[1][2]

» Waste material should be removed to an authorized incinerator equipped with an afterburner
and a flue gas scrubber.[1]

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Workflow for Handling 2-(Bromomethyl)thiophene
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Click to download full resolution via product page

Caption: This diagram outlines the procedural workflow for safely handling 2-
(Bromomethyl)thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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